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Compound of Interest

Compound Name: Chrome Orange
CAS No.: 85188-12-1
Cat. No.: B12721388
Get Quote
. J

An In-depth Technical Guide to Chrome Orange

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Chrome Orange, a pigment historically significant in various industrial and artistic
applications. This document details its chemical identity, quantitative properties, and detailed
protocols for its synthesis.

Chemical Identity and Formula

Chrome Orange is chemically identified as basic lead(ll) chromate. The compound's structure
consists of lead(ll) chromate and lead(ll) oxide. Depending on the preparation method, the ratio
of these components can vary, which in turn influences the final shade of the pigment, ranging
from a yellowish-orange to a deep, reddish-orange.[1][2] The most commonly accepted
chemical formulas for Chrome Orange are:

e PbO-PbCrOa4[1]
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e Pb2CrOs[3]

These formulas represent the same compound, a mixed oxide of lead and chromium. The
mineral equivalent of this compound is known as phoenicochroite.[3]

Quantitative Data

The following tables summarize the key physical and chemical properties of Chrome Orange.

ble 1: Physical ies of CI :

Property Value References

Yellow to orange-yellow or red
Appearance ) [4115]
crystalline powder

Molar Mass 546.38 g/mol [6]
Density 6.3-6.7 g/lcm3 [51[7]
Melting Point 844 °C (decomposes) [51[7]
N Insoluble (<0.1 g/100 mL at 19
Water Solubility [5][6]
OC)
Refractive Index a=242,3=27,y=2.7 [7]
Crystal System Monoclinic [3]

Table 2: Chemical Properties and Stability of Chrome
Orange
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Property Description References
N Soluble in strong acids and
Solubility , [7]
alkalis.

Stable under normal

conditions.[5] Darkens with
Stability age and upon exposure to

sunlight.[1] Sensitive to sulfur

gases.[7]

Reacts violently with ferric
o ferrocyanide.[5] As a strong
Reactivity o ) [8]
oxidizing agent, it can react

with reducing agents.

Generally poor, though some
Lightfastness modern varieties are [1][5]
photochemically stabilized.

Experimental Protocols
The synthesis of Chrome Orange can be achieved through several methods. The following

protocols provide detailed methodologies for two common laboratory-scale preparations.

Safety Precaution: All chromates and dichromates are highly toxic and carcinogenic. Lead
compounds are also highly toxic. These experiments should only be conducted by trained
professionals in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.

Protocol 1: Synthesis from Lead(ll) Acetate and
Potassium Dichromate

This method involves the initial precipitation of lead chromate (Chrome Yellow), which is then
converted to Chrome Orange by treatment with a strong base.

Materials:
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Lead(ll) acetate [Pb(CHsCOO):]
Potassium dichromate (K2Cr207)
Sodium hydroxide (NaOH)
Deionized water

Beakers

Stirring rod

Heating plate

Filtration apparatus (e.g., Buchner funnel and flask)
Filter paper

Drying oven

Procedure:

o Preparation of Lead Chromate (Chrome Yellow): a. Dissolve 38 grams of lead(ll) acetate in
400 mL of deionized water in a large beaker. The solution may appear cloudy.[1] b. In a
separate beaker, dissolve 8 grams of potassium dichromate in 50 mL of deionized water.[1]
c. Add the potassium dichromate solution to the lead acetate solution while stirring
continuously. A yellow precipitate of lead chromate will form immediately.[1]

Conversion to Chrome Orange: a. Prepare a solution of 12 grams of sodium hydroxide in 50
mL of deionized water. Caution: The dissolution of NaOH is exothermic. b. Add the sodium
hydroxide solution to the yellow lead chromate slurry.[1] c. Heat the mixture to boiling while
stirring continuously. The color of the precipitate will gradually change from yellow to reddish-
orange.[1] d. Continue gentle heating until no further color change is observed.[1]

Isolation and Purification: a. Allow the orange precipitate to settle, then decant the
supernatant liquid. b. Wash the precipitate by adding a large volume of cold deionized water,
allowing it to settle, and decanting the water. Repeat this washing process three times.[1] c.
Transfer the precipitate to a filtration apparatus and wash with deionized water. d. Dry the
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collected Chrome Orange pigment in a drying oven at a low temperature (e.g., 60-80 °C)
until a constant weight is achieved. e. The final product should be a fine, orange powder.
Pulverize if necessary and store in a well-sealed container.[1]

Protocol 2: Direct Precipitation of Basic Lead Chromate

This protocol describes a method for the direct precipitation of basic lead chromate.
Materials:

o Lead(ll) nitrate [Pb(NOs)2]

e Sodium dichromate (Na2Cr207)

e Sodium hydroxide (NaOH)

» Deionized water

» Beakers

e Stirring rod

o Heating plate

« Filtration apparatus

« Filter paper

Drying oven

Procedure:

» Solution Preparation: a. Prepare a solution of lead(ll) nitrate by dissolving a calculated
amount in deionized water. b. Prepare a solution of sodium dichromate in deionized water. c.
Prepare a solution of sodium hydroxide in deionized water.

o Precipitation: a. Heat the sodium dichromate solution to boiling. b. Add a few pellets of
sodium hydroxide to the boiling dichromate solution to make it alkaline. c. Slowly add the
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lead(ll) nitrate solution to the hot, alkaline dichromate solution while stirring vigorously. An
orange precipitate of basic lead chromate will form.

« |solation and Purification: a. Allow the precipitate to cool and settle. b. Filter the precipitate
using a Buchner funnel and wash thoroughly with deionized water to remove any soluble
impurities. c. Dry the pigment in a drying oven at a low temperature until a constant weight is
obtained.

Diagrams

The following diagram illustrates the chemical pathway for the synthesis of Chrome Orange
from lead(ll) acetate and potassium dichromate, as described in Protocol 1.

Sodium Hydroxide
NaOH

Chrome Orange (s)
(Basic Lead Chromate)
PbO-PbCrOa

Potassium Dichromate
K2Cr207
Lead(ll) Acetate
Pb(CH3COO0)2

meed(\gle Lead Chromate (s)
ormation (Chrome Yellow)
PbCrOa

Click to download full resolution via product page

Caption: Synthesis pathway of Chrome Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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